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Compound of Interest

Compound Name: Troxerutin-d12

Cat. No.: B15354207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the accurate molecular weight of Troxerutin

and its deuterated analog, Troxerutin-d12. It includes a comprehensive summary of their

molecular properties, a detailed experimental protocol for molecular weight determination, and

a relevant signaling pathway diagram.

Quantitative Data Summary
The accurate molecular weights and formulas of Troxerutin and Troxerutin-d12 are

summarized in the table below for easy comparison. This data is critical for various

applications, including dosage calculations, analytical method development, and metabolic

studies.

Compound Molecular Formula
Average Molecular
Weight ( g/mol )

Monoisotopic
Molecular Weight
(Da)

Troxerutin C₃₃H₄₂O₁₉ 742.68[1][2][3][4] 742.23202911[5]

Troxerutin-d12 C₃₃H₃₀D₁₂O₁₉ 754.75[6][7] 754.307[8]
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Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The accurate molecular weight of Troxerutin-d12 and other related compounds is typically

determined using high-resolution mass spectrometry (HRMS). The following is a generalized

experimental protocol for this purpose.

Objective: To determine the accurate monoisotopic mass of Troxerutin-d12.

Materials and Reagents:

Troxerutin-d12 standard

High-purity solvents (e.g., methanol, acetonitrile, water)

Volumetric flasks and pipettes

High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Procedure:

Sample Preparation: Prepare a stock solution of Troxerutin-d12 in a suitable solvent (e.g.,

methanol) at a concentration of 1 mg/mL. From the stock solution, prepare a series of

dilutions to find the optimal concentration for analysis.

Instrument Calibration: Calibrate the mass spectrometer using a standard calibration mixture

to ensure high mass accuracy.

Direct Infusion or LC-MS Analysis: The sample can be introduced into the mass

spectrometer via direct infusion or through a liquid chromatography (LC) system. LC-MS is

often preferred as it can separate the analyte from any potential impurities.

Mass Spectrometry Parameters:

Ionization Mode: Electrospray ionization (ESI) in positive or negative ion mode. For

Troxerutin, the protonated molecule [M+H]⁺ is commonly observed in positive mode.[5]
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Mass Analyzer: Set to a high-resolution mode to achieve mass accuracy in the low ppm

range.

Scan Range: A suitable mass range should be selected to include the expected m/z of the

analyte.

Data Acquisition and Analysis: Acquire the mass spectrum of Troxerutin-d12. The data

analysis software is then used to determine the accurate m/z of the most abundant isotopic

peak, which corresponds to the monoisotopic mass.

Illustrative Experimental Workflow
The following diagram illustrates a typical workflow for the determination of the molecular

weight of a deuterated compound like Troxerutin-d12.
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Caption: Workflow for Molecular Weight Determination.

Troxerutin and its Potential Signaling Pathway
Interactions
Troxerutin, a flavonoid, is known to exhibit a range of biological activities, including antioxidant

and anti-inflammatory effects. While the precise signaling pathways for Troxerutin-d12 are not

extensively detailed, they are expected to be identical to those of unlabeled Troxerutin. The

following diagram illustrates a simplified, hypothetical signaling pathway that could be

influenced by Troxerutin, leading to its therapeutic effects.
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Caption: Hypothetical Anti-inflammatory Signaling Pathway of Troxerutin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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